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Introduction
Dibutyl chlorendate (DBC), a chlorinated organophosphate, has historically been used as a

flame-retardant plasticizer. However, increasing environmental and health concerns associated

with halogenated compounds have prompted a search for safer, high-performance alternatives.

This guide provides a comprehensive comparison of viable alternatives to Dibutyl
chlorendate, focusing on their performance characteristics, toxicological profiles, and

experimental evaluation methodologies. Due to the limited availability of public performance

data for Dibutyl chlorendate, this guide will focus on a detailed comparison of the leading

alternative plasticizers.

Alternatives to Dibutyl Chlorendate
The primary alternatives to Dibutyl chlorendate can be categorized into several chemical

classes, each offering a unique balance of properties. The most promising alternatives include:

Phosphate Esters: These are a major class of non-halogenated flame-retardant plasticizers.

They function in both the gas and condensed phases to inhibit combustion. Common

examples include triaryl phosphates, alkyl diaryl phosphates, and bisphosphates.

Benzoates: These non-phthalate plasticizers, such as diethylene glycol dibenzoate (DGB)

and dipropylene glycol dibenzoate (DPGDB), are known for their good compatibility with
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PVC and low toxicity.[1]

Citrates: Derived from citric acid, citrate esters like acetyl tributyl citrate (ATBC) are

recognized for their excellent toxicological profile and biodegradability, making them suitable

for sensitive applications such as medical devices and food packaging.[2][3][4]

Bio-based Plasticizers: Epoxidized soybean oil (ESBO) is a widely used bio-based plasticizer

that also functions as a co-stabilizer in PVC formulations. It offers good thermal stability and

low migration.[5][6][7]

Performance Comparison of Plasticizer Alternatives
The selection of a suitable plasticizer depends on a thorough evaluation of its performance in

the target polymer system. Key performance indicators include plasticizing efficiency, thermal

stability, migration resistance, and flame retardancy. The following tables summarize the

available data for various alternatives.

Table 1: Mechanical Properties of PVC Plasticized with Different Plasticizers
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Plasticizer
Concentrati
on (phr)

Shore A
Hardness

Tensile
Strength
(MPa)

Elongation
at Break (%)

Reference

Epoxidized

Soybean Oil

(ESO)

10 99 - - [8]

20 97 - - [8]

30 95 - - [8]

40 93 - - [8]

Epoxidized

Soybean Oil-

Succinic Acid

Copolymer

(ESO-SA9)

30 - 28.7 269.6 [5]

Isosorbide

Diesters/Epo

xidized

Sunflower Oil

Methyl Ester

60 - ~15-20 ~250-300 [9]

Acetyl

Tributyl

Citrate/Epoxi

dized

Sunflower Oil

Methyl Ester

60 - ~18-22 ~300-350 [9]

Butyl

Phenoxyethyl

Adipate

50 - - - [10]

Table 2: Thermal Stability of PVC Plasticized with Different Plasticizers
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Plasticizer Concentration (phr)
Onset of
Decomposition (°C)
(TGA)

Reference

Epoxidized Soybean

Oil-Succinic Acid

Copolymer (ESO-

SA9)

30 284.3 [5]

Isosorbide

Diesters/Epoxidized

Sunflower Oil Methyl

Ester

60 ~240-250 [9]

Acetyl Tributyl

Citrate/Epoxidized

Sunflower Oil Methyl

Ester

60 ~210-220 [9]

Butyl Phenoxyethyl

Adipate
50

Higher than DOP

(Dioctyl Phthalate)
[10]

Table 3: Flame Retardancy Performance of Plasticized PVC
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Plasticizer
System

Concentration
(phr)

Limiting
Oxygen Index
(LOI) (%)

UL 94 Rating Reference

Unplasticized

PVC
- >35 V-0 [11]

PVC with non-

flame retardant

plasticizer

50 ~25 -

PVC with Tris(1-

chloro-2-

propyl)phosphate

(TCPP)

50 >35 V-0

PVC with

Poly(1,2-

propylene glycol

adipate) (PPA)

50 28.1 V-0

Toxicological Profile of Plasticizer Alternatives
A critical aspect of selecting an alternative to Dibutyl chlorendate is its toxicological profile.

The following table provides a summary of the available toxicity data for the discussed

alternatives.

Table 4: Toxicological Summary of Plasticizer Alternatives

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.vinylinfo.org/wp-content/uploads/2018/12/Fire-Properties-of-Polyvinyl-Chloride_0.pdf
https://www.benchchem.com/product/b156090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasticizer Class Key Findings Reference

Phosphate Esters

Some have been associated

with reproductive and

developmental toxicity in

animal studies. The

toxicological profiles can vary

significantly between different

phosphate esters.

[12]

Benzoates

Generally considered to have

low toxicity. Diethylene glycol

dibenzoate and dipropylene

glycol dibenzoate have been

shown to be readily

biodegradable and pose a low

risk to aquatic organisms.

[13]

Citrates (e.g., ATBC)

Widely regarded as safe and

non-toxic. ATBC is approved

for use in food contact

materials and medical devices.

It is biodegradable and shows

low potential for

bioaccumulation.

[2][3][4][14]

Epoxidized Soybean Oil

(ESBO)

Considered to have low toxicity

and is approved for food

contact applications.

[7]

Non-Phthalate Plasticizers

(General)

Many non-phthalate

alternatives are emerging, but

comprehensive toxicological

data is still lacking for some.

Concerns about potential

endocrine-disrupting effects

have been raised for some

replacements.

[15][16][17]
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Experimental Protocols
Accurate and reproducible evaluation of plasticizer performance is essential. The following are

standard methodologies for key experiments.

Mechanical Properties
Shore Hardness (ASTM D2240): This test measures the indentation hardness of the

plasticized material using a durometer. A specified indenter is pressed into the material under

a defined force, and the depth of indentation is measured. The Shore A scale is typically

used for flexible PVC.

Tensile Properties (ASTM D412): This method determines the tensile strength, elongation at

break, and modulus of the material. A dumbbell-shaped specimen is stretched in a tensile

testing machine at a constant rate until it breaks.

Thermal Stability
Thermogravimetric Analysis (TGA) (ASTM E1131): TGA measures the change in mass of a

sample as a function of temperature in a controlled atmosphere. It is used to determine the

onset of thermal degradation, which is an indicator of the plasticizer's and the plasticized

material's thermal stability.

Migration Resistance
Resistance to Extraction by Chemicals (ASTM D1239): This test evaluates the loss of

plasticizer from a plastic film when immersed in a specific liquid (e.g., soapy water, oil). The

weight loss of the film after immersion is measured to quantify the extent of migration.

Flame Retardancy
UL 94 - Standard for Flammability of Plastic Materials: This is the most widely recognized

standard for testing the flammability of plastics. The vertical burn test (V-0, V-1, V-2) is

commonly used for flame-retardant materials. It evaluates the self-extinguishing time and

dripping behavior of a vertically oriented specimen after being exposed to a flame.[3]
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Experimental Workflow for Plasticizer Performance
Evaluation

Sample Preparation

Performance Testing

Data Analysis & Comparison
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Mechanical Testing
(ASTM D2240, ASTM D412)
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Caption: Workflow for evaluating plasticizer performance.
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Logical Relationship of Plasticizer Properties

Desired Performance Characteristics

Plasticizer

Flexibility

improves

Thermal Stability

influences

Flame Retardancy

can impart

Low Migration

is a key property of

Low Toxicity

is a critical requirement for

Polymer Matrix

is modified by

is modified by

is enhanced in

Click to download full resolution via product page

Caption: Interplay of plasticizer and polymer properties.

Conclusion
The search for alternatives to Dibutyl chlorendate is driven by the need for safer and more

environmentally friendly materials. While a direct, data-rich comparison with Dibutyl
chlorendate is challenging due to limited public information, a range of viable alternatives

exists. Phosphate esters offer excellent flame retardancy, while benzoates and citrates provide
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favorable toxicological profiles. Bio-based plasticizers like ESBO present a sustainable option

with good performance. The selection of the most appropriate alternative will depend on the

specific performance requirements of the application, including the desired balance of flexibility,

thermal stability, flame retardancy, and, critically, safety. This guide provides the foundational

information and experimental frameworks to aid researchers and professionals in making

informed decisions in the development of next-generation materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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